Cas no 27326-88-1 (2-Cyclopenten-1-one, 3-acetyl-)
27326-88-1 structure
Product Name:2-Cyclopenten-1-one, 3-acetyl-
CAS No:27326-88-1
MF:C7H8O2
MW:124.137222290039
CID:1429688
PubChem ID:11205750
Update Time:2025-04-20
2-Cyclopenten-1-one, 3-acetyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Cyclopenten-1-one, 3-acetyl-
- 3-acetylcyclopent-2-en-1-one
- SCHEMBL2600397
- 3-acetylcyclopent-2-enone
- 27326-88-1
- DTXSID40458607
-
- Inchi： 1S/C7H8O2/c1-5(8)6-2-3-7(9)4-6/h4H,2-3H2,1H3
- InChI Key： DNWHNEMQSUQAQB-UHFFFAOYSA-N
- SMILES： O=C1C=C(C(C)=O)CC1
Computed Properties
- Exact Mass: 124.05244
- Monoisotopic Mass: 124.052429494g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- PSA: 34.14
2-Cyclopenten-1-one, 3-acetyl- Related Literature
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
27326-88-1 (2-Cyclopenten-1-one, 3-acetyl-) Related Products
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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